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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

chloride

Cat. No.: B1222302 Get Quote

An In-depth Technical Guide to the Chemical Properties of 1-Ethyl-3-methylimidazolium
Chloride

Introduction
1-Ethyl-3-methylimidazolium chloride, commonly abbreviated as [EMIM]Cl, is an ionic liquid

that has garnered significant attention in various scientific fields, including as a solvent for

processing cellulose and other biopolymers, as an electrolyte in electrochemical applications,

and as a medium for organic synthesis. Its popularity stems from its unique properties, such as

low vapor pressure, high thermal stability, and tunable solvency. This technical guide provides

a comprehensive overview of the core chemical and physical properties of [EMIM]Cl, detailed

experimental protocols for its synthesis and characterization, and visualizations of key

processes and relationships. This document is intended for researchers, scientists, and drug

development professionals who require a thorough understanding of this versatile ionic liquid.

Core Chemical and Physical Properties
The fundamental properties of 1-Ethyl-3-methylimidazolium chloride are summarized in the

tables below. Table 1 provides general and physical property data for the pure substance, while

Table 2 details the thermophysical properties of its aqueous solutions.

Table 1: General and Physical Properties of 1-Ethyl-3-methylimidazolium Chloride
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Property Value Reference(s)

General Information

IUPAC Name
1-Ethyl-3-methyl-1H-imidazol-

3-ium chloride

Synonyms [EMIM]Cl, EMIC

CAS Number 65039-09-0

Molecular Formula C₆H₁₁ClN₂

Molecular Weight 146.62 g/mol

Appearance
White to pale yellow crystalline

powder

Physical Properties

Melting Point 77-79 °C

Density 1.341 g/cm³ (at 26 °C)

Flash Point 188 °C (closed cup)

Solubility Soluble in water

Thermal Properties

Decomposition Temperature

(TGA, onset at 1 K/min)
233 °C

Table 2: Thermophysical Properties of Aqueous Solutions of 1-Ethyl-3-methylimidazolium
Chloride at Various Temperatures and Mass Fractions
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Mass Fraction
(w)

Temperature
(K)

Density (ρ)
(g/cm³)

Refractive
Index (n_D)

Electrical
Conductivity
(κ) (S/m)

0.05 293.15 1.013 1.339 0.58

0.05 303.15 1.010 1.338 0.72

0.05 313.15 1.006 1.337 0.87

0.05 323.15 1.002 1.336 1.03

0.125 293.15 1.028 1.349 1.12

0.125 303.15 1.024 1.348 1.39

0.125 313.15 1.020 1.347 1.67

0.125 323.15 1.015 1.345 1.97

0.20 293.15 1.042 1.359 1.55

0.20 303.15 1.038 1.358 1.91

0.20 313.15 1.033 1.356 2.29

0.20 323.15 1.028 1.354 2.70

0.275 293.15 1.056 1.368 1.88

0.275 303.15 1.051 1.367 2.32

0.275 313.15 1.046 1.365 2.78

0.275 323.15 1.041 1.363 3.27

0.35 293.15 1.069 1.378 2.14

0.35 303.15 1.064 1.376 2.62

0.35 313.15 1.059 1.374 3.14

0.35 323.15 1.054 1.372 3.69

Experimental Protocols
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This section provides detailed methodologies for the synthesis, purification, and

characterization of 1-Ethyl-3-methylimidazolium chloride.

Synthesis of 1-Ethyl-3-methylimidazolium Chloride
This protocol is based on the quaternization of 1-methylimidazole with ethyl chloride.

Materials:

1-methylimidazole (purified)

Ethyl chloride (liquefied gas or in a suitable solvent)

Anhydrous solvent (e.g., toluene or acetonitrile)

Round-bottom flask equipped with a reflux condenser and a magnetic stirrer

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Set up the reaction apparatus under an inert atmosphere to prevent the ingress of moisture.

Add a known amount of 1-methylimidazole to the round-bottom flask.

If using a solvent, add the anhydrous solvent to the flask.

Cool the flask in an ice bath.

Slowly add a slight molar excess of ethyl chloride to the stirred solution.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and then heat to a moderate temperature (e.g., 60-70 °C) for several hours to ensure the

reaction goes to completion.

The product, [EMIM]Cl, will precipitate as a solid or form a second liquid phase.

After the reaction is complete, cool the mixture to room temperature.
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Isolate the product by decanting the solvent or by filtration.

Wash the crude product with a non-polar solvent (e.g., ethyl acetate or diethyl ether) to

remove any unreacted starting materials.

Dry the final product under vacuum to remove any residual solvent.

Purification of 1-Ethyl-3-methylimidazolium Chloride
This protocol is for the decolorization and purification of crude [EMIM]Cl.

Materials:

Crude 1-Ethyl-3-methylimidazolium chloride

Deionized water

Decolorizing charcoal (activated carbon)

Beaker

Heating mantle or hot plate with a stirrer

Filtration apparatus (e.g., Buchner funnel and filter paper)

Lyophilizer (freeze-dryer) or vacuum oven

Procedure:

Dissolve the impure, often yellow, [EMIM]Cl in deionized water in a beaker.

Add a small amount of decolorizing charcoal (approximately 5-10% by weight of the ionic

liquid) to the solution.

Heat the mixture to approximately 65 °C with constant stirring for several hours (e.g., 24

hours).

Allow the solution to cool to room temperature.
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Filter the mixture to remove the charcoal. The filtrate should be colorless.

Remove the water from the filtrate using a lyophilizer or by heating under vacuum at a

moderate temperature (e.g., 65 °C) for an extended period (e.g., 48 hours) to ensure all

water is removed.

The resulting white solid is purified 1-Ethyl-3-methylimidazolium chloride.

Thermogravimetric Analysis (TGA)
This protocol outlines the determination of the thermal stability of [EMIM]Cl.

Apparatus:

Thermogravimetric analyzer

Procedure:

Place a small, accurately weighed sample (typically 3-5 mg) of the purified and dried

[EMIM]Cl into a TGA crucible (e.g., aluminum or platinum).

Place the crucible in the TGA furnace.

Heat the sample under a controlled atmosphere (e.g., nitrogen or argon) at a constant

heating rate (e.g., 1, 5, or 10 K/min).

Record the mass of the sample as a function of temperature.

The decomposition temperature is typically determined as the onset temperature of mass

loss from the TGA curve.

Electrical Conductivity Measurement
This protocol describes the measurement of the ionic conductivity of [EMIM]Cl.

Apparatus:

Conductivity meter with a conductivity cell
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Thermostatic bath for temperature control

Standard potassium chloride (KCl) solutions for calibration

Procedure:

Calibrate the conductivity cell using standard KCl solutions of known concentrations.

Place the purified and dried [EMIM]Cl in a sealed container within the thermostatic bath to

maintain a constant temperature.

Immerse the conductivity probe into the ionic liquid.

Allow the temperature to equilibrate.

Measure the conductivity.

Repeat the measurement at different temperatures to determine the temperature

dependence of conductivity. For aqueous solutions, this procedure is repeated for various

mass fractions.

Attenuated Total Reflectance-Fourier Transform Infrared
(ATR-FTIR) Spectroscopy
This protocol is for obtaining the infrared spectrum of [EMIM]Cl.

Apparatus:

FTIR spectrometer with an ATR accessory (e.g., with a diamond crystal)

Procedure:

Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and

allowing it to dry completely.

Record a background spectrum of the empty ATR crystal.
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Place a small amount of the solid [EMIM]Cl sample onto the ATR crystal, ensuring good

contact.

Record the sample spectrum over a suitable wavenumber range (e.g., 4000-400 cm⁻¹).

Clean the ATR crystal after the measurement.

UV-Visible Spectroscopy
This protocol is for analyzing the UV-Vis absorption properties of [EMIM]Cl.

Apparatus:

UV-Visible spectrophotometer

Quartz cuvettes (e.g., 1 cm path length)

Suitable solvent (e.g., deionized water or acetonitrile)

Procedure:

Prepare a dilute solution of [EMIM]Cl in the chosen solvent of a known concentration.

Fill a quartz cuvette with the pure solvent to be used as a reference (blank).

Place the reference cuvette in the spectrophotometer and record a baseline spectrum.

Replace the reference cuvette with a cuvette containing the [EMIM]Cl solution.

Record the absorption spectrum over the desired wavelength range (e.g., 200-800 nm).

Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key workflows

and relationships relevant to the study of 1-Ethyl-3-methylimidazolium chloride.
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Caption: Workflow for the synthesis and purification of [EMIM]Cl.

Increase in Temperature

Density
(Decreases)

leads to

Viscosity
(Decreases)

leads to

Electrical Conductivity
(Increases)

leads to

Click to download full resolution via product page

Caption: Relationship between temperature and physical properties of [EMIM]Cl.

To cite this document: BenchChem. [1-Ethyl-3-methylimidazolium chloride chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222302#1-ethyl-3-methylimidazolium-chloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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